Cas no 85274-01-7 (Quinoline, 2-chloro-3-(2-methoxyphenyl)-)

Quinoline, 2-chloro-3-(2-methoxyphenyl)- structure
85274-01-7 structure
Product Name:Quinoline, 2-chloro-3-(2-methoxyphenyl)-
CAS No:85274-01-7
MF:C16H12ClNO
MW:269.725583076477
CID:664753
PubChem ID:13200184
Update Time:2025-04-19

Quinoline, 2-chloro-3-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-chloro-3-(2-methoxyphenyl)-
    • 2-chloro-3-(2-methoxyphenyl)quinoline
    • Inchi: 1S/C16H12ClNO/c1-19-15-9-5-3-7-12(15)13-10-11-6-2-4-8-14(11)18-16(13)17/h2-10H,1H3
    • InChI Key: UYXYYZGIJRDKJE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C2C=CC=CC2=N1)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 269.0607417g/mol
  • Monoisotopic Mass: 269.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 22.1Ų
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